N-[2-(N,3-Dimethylanilino)ethyl]but-2-ynamide

• IUPAC Name: N-[2-(N,3-dimethylanilino)ethyl]but-2-ynamide
• InChI: InChI=1S/C14H18N2O/c1-4-6-14(17)15-9-10-16(3)13-8-5-7-12(2)11-13/h5,7-8,11H,9-10H2,1-3H3,(H,15,17)
• InChI Key: KHKNWRFJBCRMLZ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCN(C)C1=CC=CC(=C1)C
• Molecular Formula: C14H18N2O
• Molecular Weight: 230.31 g/mol

Description

The compound “N-[2-(N,3-Dimethylanilino)ethyl]but-2-ynamide” is an organic compound, likely containing an amide group (-CONH2) and an aniline group (C6H5NH2). The exact properties and characteristics would depend on the specific arrangement of these groups in the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate aniline derivative with a suitable carboxylic acid or its derivative. The exact synthesis route would depend on the specific structure of the compound.

Molecular Structure Analysis

The molecular structure analysis would involve techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the molecular structure and the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions of the compound would depend on its specific structure. Generally, amides can undergo hydrolysis, reduction, and reactions with organolithium reagents. Anilines can undergo electrophilic aromatic substitution, oxidation, and reactions with nitrous acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and reactivity, would be determined experimentally. Computational methods can also be used to predict these properties.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied in the context of drug discovery. Without specific information on the compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Material safety data sheets (MSDS) provide information on handling, storage, and disposal of chemicals.